Cas no 1214374-52-3 (3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine)

3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine is a heterocyclic aromatic compound featuring a bipyridyl core with an iodine substituent, offering versatile reactivity for cross-coupling reactions such as Suzuki or Stille couplings. Its rigid, conjugated structure makes it valuable in materials science, particularly in the development of organic semiconductors and coordination complexes. The iodine atom provides a handle for further functionalization, enhancing its utility in synthetic chemistry. The compound’s stability and well-defined electronic properties also make it suitable for applications in catalysis and optoelectronic materials. Its dual pyridine moieties contribute to strong metal-binding capabilities, useful in ligand design for transition-metal complexes.
3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine structure
1214374-52-3 structure
Product Name:3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine
CAS No:1214374-52-3
MF:C16H11IN2
MW:358.176415681839
CID:4964419
Update Time:2025-06-11

3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(5-iodo-2-(pyridin-4-yl)phenyl)pyridine
    • 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine
    • Inchi: 1S/C16H11IN2/c17-14-3-4-15(12-5-8-18-9-6-12)16(10-14)13-2-1-7-19-11-13/h1-11H
    • InChI Key: VAGWOQXCSCBDRP-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C2C=CN=CC=2)C(=C1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 357.99670 g/mol
  • Monoisotopic Mass: 357.99670 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.8
  • Molecular Weight: 358.18

3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013034535-250mg
3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine
1214374-52-3 97%
250mg
$470.40 2023-09-04
Alichem
A013034535-500mg
3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine
1214374-52-3 97%
500mg
$815.00 2023-09-04
Alichem
A013034535-1g
3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine
1214374-52-3 97%
1g
$1460.20 2023-09-04

Additional information on 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine

Professional Introduction to Compound with CAS No. 1214374-52-3 and Product Name: 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine

The compound with the CAS number 1214374-52-3 and the product name 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural design, which integrates a pyridine core with an iodo-substituted phenyl ring. The 5-Iodo-2-(pyridin-4-yl)phenyl moiety serves as a critical pharmacophore, enabling interactions with biological targets at the molecular level. This design principle is particularly relevant in the context of modern drug development, where targeted inhibition of specific enzymes or receptors is often required to achieve therapeutic efficacy.

Recent studies have highlighted the importance of 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine in the development of small-molecule inhibitors. Its ability to modulate the activity of kinases and other signaling proteins has been explored in preclinical models, demonstrating promising results in inhibiting pathways associated with various diseases. For instance, research indicates that this compound may exhibit inhibitory effects on tyrosine kinases, which are implicated in cancer progression. The iodo group, in particular, enhances binding affinity by facilitating hydrophobic interactions and dipole-dipole interactions with target proteins.

The pyridine rings in the structure contribute to its solubility and bioavailability, making it a favorable candidate for further development into clinical candidates. Additionally, the 5-Iodo substituent allows for easy modification through cross-coupling reactions, enabling chemists to explore derivatives with enhanced pharmacological properties. This flexibility is crucial in medicinal chemistry, where iterative optimization is often necessary to achieve desired biological activity.

In the realm of computational chemistry, virtual screening and molecular docking studies have been instrumental in understanding the binding mechanisms of 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine. These studies have revealed that the compound can interact with specific residues on target proteins, leading to conformational changes that disrupt normal cellular processes. Such insights are invaluable for designing next-generation drugs that are both potent and selective.

The synthesis of this compound involves multi-step organic reactions, each carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards before being subjected to biological testing.

From a medicinal chemistry perspective, the structural features of 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine make it an attractive candidate for further exploration. Its ability to engage multiple binding sites on biological targets suggests potential applications in treating complex diseases characterized by multifactorial etiology. For example, studies have shown that similar scaffolds can modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production.

The role of 5-Iodo substituents in enhancing drug-like properties has been well-documented in literature. These groups not only improve metabolic stability but also enhance binding affinity through favorable interactions with biological targets. In contrast to other halogenated aromatic compounds, the pyridine-based structure offers additional opportunities for fine-tuning pharmacokinetic profiles.

Future research directions may focus on exploring analogs of 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine that exhibit improved solubility or reduced toxicity. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active form within the body—could open new avenues for therapeutic intervention. The versatility of this compound underscores its significance as a building block for innovative drug discovery efforts.

In conclusion, 3-(5-Iodo-2-(pyridin-4-yl)phenyl)pyridine represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.